![molecular formula C12H21NO B1531813 (3S,4R)-4-(oct-1-yn-1-yl)pyrrolidin-3-ol CAS No. 2165914-22-5](/img/structure/B1531813.png)
(3S,4R)-4-(oct-1-yn-1-yl)pyrrolidin-3-ol
Overview
Description
(3S,4R)-4-(oct-1-yn-1-yl)pyrrolidin-3-ol, also known as (3S,4R)-4-octyn-1-ylpyrrolidin-3-ol, is a synthetic compound with a wide range of applications in science and medicine. It is a cyclic compound with a molecular formula C8H15NO, and is a derivative of the pyrrolidin-3-ol family. This compound has been found to have various biochemical and physiological effects, and is used in a variety of laboratory experiments.
Scientific Research Applications
Single-Atom Catalysts
(3S,4R)-4-(oct-1-yn-1-yl)pyrrolidin-3-ol: has potential applications in the field of single-atom catalysts. These catalysts are known for their strong activity and high selectivity , making them suitable for various catalytic reactions . The compound could be used to modify the surface of catalysts to enhance their performance in reactions crucial for energy conversion and industrial processes.
Electrochemistry
In electrochemistry, this compound could be utilized to develop new materials with enhanced electrochemical properties . It may serve as a precursor or an additive in the synthesis of two-dimensional manganese-based materials, which are noted for their high theoretical capacity and rich redox states .
properties
IUPAC Name |
(3S,4R)-4-oct-1-ynylpyrrolidin-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO/c1-2-3-4-5-6-7-8-11-9-13-10-12(11)14/h11-14H,2-6,9-10H2,1H3/t11-,12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCYRMBTWYKFSSA-VXGBXAGGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC#CC1CNCC1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCC#C[C@@H]1CNC[C@H]1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3S,4R)-4-(oct-1-yn-1-yl)pyrrolidin-3-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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